![molecular formula C13H10N2O5 B2940325 2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)acetic acid CAS No. 1286722-42-6](/img/structure/B2940325.png)
2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)acetic acid
Overview
Description
2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)acetic acid, also known as BDP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields of study. BDP is a heterocyclic compound that contains a pyridazine ring, a benzodioxole ring, and an acetic acid moiety. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “2-[3-(2H-1,3-Benzodioxol-5-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid”:
Antimicrobial Activity
Compounds with a similar structure have been synthesized and evaluated for their antimicrobial properties. Molecular modeling studies suggest potential as antimicrobial agents .
Anticancer Evaluation
Design and synthesis of related compounds have shown that they exhibit good selectivity between cancer cells and normal cells, indicating potential use in cancer treatment .
Fungicidal Activity
Similar compounds have been synthesized and tested for their fungicidal activity, which could lead to applications in agriculture or medicine .
Biological Evaluation
Benzodioxole aryl acetate derivatives and acetic acid derivatives have been synthesized and biologically evaluated, suggesting various biological applications .
Chemical Synthesis
Research has been conducted on the improved process for the continuous acylation of 1,3-Benzodioxole, which is a related compound. This could have implications for industrial synthesis processes .
Molecular Characterization
Novel benzodioxol derivatives have been characterized, which could lead to applications in chemical analysis and material sciences .
Mechanism of Action
Target of Action
Compounds with similar structures have been found to interact with enzymes such asCOX2 . The role of COX2 is to produce prostaglandins that promote inflammation, pain, and fever; hence, inhibiting COX2 can lead to anti-inflammatory effects.
Mode of Action
Based on its structural similarity to other compounds, it may interact with its target enzyme, possibly leading to an inhibition of the enzyme’s activity .
Biochemical Pathways
If the compound does indeed inhibit cox2, it would affect thearachidonic acid pathway , leading to a decrease in the production of prostaglandins and thus exerting anti-inflammatory effects .
Result of Action
If the compound does inhibit cox2, it could potentially lead toanti-inflammatory effects .
properties
IUPAC Name |
2-[3-(1,3-benzodioxol-5-yl)-6-oxopyridazin-1-yl]acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O5/c16-12-4-2-9(14-15(12)6-13(17)18)8-1-3-10-11(5-8)20-7-19-10/h1-5H,6-7H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXHWSDVUXCITMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NN(C(=O)C=C3)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)acetic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-ol](/img/structure/B2940244.png)
![Dibenzo[a,c]phenazin-11-amine](/img/structure/B2940245.png)
![(Z)-N-(7-allyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6(7H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide](/img/structure/B2940246.png)
![7-[2-(1,3-Benzothiazol-2-ylsulfanyl)ethyl]-3-methyl-8-methylsulfanylpurine-2,6-dione](/img/structure/B2940247.png)
![7-(4-bromophenyl)-3-(3-fluorobenzyl)thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2940253.png)
![methyl {1-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-yl}acetate](/img/structure/B2940260.png)
![N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide](/img/structure/B2940263.png)